6,8-Dibromoimidazo[1,5-a]pyridine
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Overview
Description
“6,8-Dibromoimidazo[1,5-a]pyridine” is a chemical compound with the CAS Number: 1202450-63-2 . It has a molecular weight of 275.93 . The compound is typically a solid at room temperature .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This review details the recent development in imidazo[1,5-a]pyridine construction involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .
Molecular Structure Analysis
The IUPAC name of the compound is 6,8-dibromoimidazo[1,2-a]pyridine . The InChI code is 1S/C7H4Br2N2/c8-5-3-6(9)7-10-1-2-11(7)4-5/h1-4H .
Physical And Chemical Properties Analysis
The compound is a solid at room temperature . . The compound should be stored in a dry, room temperature environment .
Scientific Research Applications
Agrochemicals and Pharmaceuticals
Imidazo[1,5-a]pyridine, a structural component of 6,8-Dibromoimidazo[1,5-a]pyridine, is a significant part of a large number of agrochemicals and pharmaceuticals . The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades .
Organic Syntheses
6,8-Dibromoimidazo[1,5-a]pyridine is used in organic syntheses . It provides a convenient way to access imidazo[1,5-a]pyridine from readily available starting materials .
Pharmaceutical Intermediates
It also serves as a pharmaceutical intermediate . This means it is used in the production of various pharmaceutical drugs.
Materials Science
Imidazo[1,5-a]pyridine derivatives have great potential in several research areas, including materials science . They can be used in the development of new materials with unique properties.
Optoelectronic Devices
These compounds have been reported in different technological applications, such as optoelectronic devices . They can be used in the manufacture of devices that source, detect and control light.
Sensors
Imidazo[1,5-a]pyridine derivatives are also used in sensors . They can be used to detect changes in physical or chemical environment.
Anti-Cancer Drugs
They have applications in the pharmaceutical field, including as anti-cancer drugs . This makes them a valuable resource in medical research and treatment.
Emitters for Confocal Microscopy and Imaging
Lastly, they are used as emitters for confocal microscopy and imaging . This allows for better visualization and analysis in scientific research.
Safety and Hazards
properties
IUPAC Name |
6,8-dibromoimidazo[1,5-a]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2N2/c8-5-1-6(9)7-2-10-4-11(7)3-5/h1-4H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQNLRIJQBDQKGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=CN=CN2C=C1Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.93 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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